Cas no 1780952-28-4 (2-(Thian-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(Thian-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1780952-28-4
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 5768260
• PubChem ID: 105533249
• Update Time: 2023-12-26

2-(Thian-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1728919
• 1780952-28-4
• 2-(thian-3-yl)cyclopropane-1-carboxylic acid
• 2-(Thian-3-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H14O2S/c10-9(11)8-4-7(8)6-2-1-3-12-5-6/h6-8H,1-5H2,(H,10,11)
• InChI Key： ZOMJUSGBVDIFKT-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.6Ų